N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3OS/c19-15(17-6-3-8-18-9-7-16-11-18)13-10-20-14-5-2-1-4-12(13)14/h1-2,4-5,7,9-11H,3,6,8H2,(H,17,19)
• InChI Key: SMDBDVYWKFMQMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(=O)NCCCN3C=CN=C3
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide, also known as BCTC, is a chemical compound that has been extensively studied for its potential use in scientific research. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is expressed in sensory neurons. TRPV1 is involved in the detection of noxious stimuli, such as heat, acid, and capsaicin, and is also implicated in the development of chronic pain and inflammation.

Mechanism of Action

N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide acts as a competitive antagonist of TRPV1, binding to a site on the channel and preventing the binding of agonists, such as capsaicin. By blocking the activation of TRPV1, N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide can inhibit the transmission of pain signals and reduce the release of pro-inflammatory mediators.
Biochemical and Physiological Effects:
N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects, including the inhibition of capsaicin-induced calcium influx, the reduction of capsaicin-induced thermal hyperalgesia, and the inhibition of TRPV1-mediated neurogenic inflammation. N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide is its high potency and selectivity for TRPV1, which allows for precise targeting of this channel in experimental settings. However, one limitation of N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide is its relatively short half-life, which can limit its effectiveness in vivo. Additionally, the use of N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide in animal models can be complicated by its poor solubility and potential for off-target effects.

Future Directions

There are several potential future directions for research on N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide and TRPV1 antagonists. One area of interest is the development of novel TRPV1 antagonists with improved pharmacokinetic properties, such as increased half-life and solubility. Another area of interest is the investigation of the role of TRPV1 in diseases such as cancer, where it has been implicated in tumor growth and metastasis. Additionally, the use of TRPV1 antagonists in combination with other therapies, such as opioids or non-steroidal anti-inflammatory drugs (NSAIDs), could be explored as a potential strategy for improving pain management.

Scientific Research Applications

N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide has been widely used in scientific research to investigate the role of TRPV1 in a variety of physiological and pathological processes. For example, N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide has been used to study the role of TRPV1 in pain sensation, inflammation, and thermoregulation. N-[3-(1H-imidazol-1-yl)propyl]-1-benzothiophene-3-carboxamide has also been used to investigate the potential therapeutic use of TRPV1 antagonists in the treatment of chronic pain and other conditions.